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Abstract
Lactamide, the amide derivative of lactic acid, is a white crystalline solid with applications in

various chemical and pharmaceutical domains. Its chirality and hydrogen-bonding capabilities

make it a molecule of interest in asymmetric synthesis and as a model for studying amide

interactions. This technical guide provides a comprehensive overview of the known physical

characteristics of crystalline lactamide, including its thermal, spectroscopic, and solubility

properties. Detailed experimental methodologies are provided for key analytical techniques,

and logical workflows for its characterization are presented. It is important to note that while the

chemically related molecule, lactate, is a significant signaling molecule, no direct signaling

pathways involving lactamide have been identified in the current scientific literature.

Physicochemical and Thermal Properties
Crystalline lactamide presents as a white to off-white powder or crystal.[1][2] It is known to be

hygroscopic and should be stored under inert gas at 2-8°C. The fundamental physicochemical

and thermal properties of lactamide are summarized in the tables below.

Table 1: General Physicochemical Properties of Lactamide
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Property Value References

Molecular Formula C₃H₇NO₂ [1][2][3][4]

Molecular Weight 89.09 g/mol [1][2][3][4]

Appearance
White to almost white powder

to crystal
[1][2]

CAS Number 2043-43-8 (DL-Lactamide) [2][3][4]

598-81-2 ((R)-(+)-Lactamide) [3]

89673-71-2 ((S)-(-)-Lactamide) [3]

65144-02-7 (DL-Lactamide

Crystalline)
[4]

Table 2: Thermal Properties of Lactamide

Property Value References

Melting Point 73-76 °C [3]

53-55 °C ((R)-(+)-Lactamide) [1]

Table 3: Solubility of Lactamide

Property Value References

Water Solubility 782.20 g/L (at 25 °C) [2]

Crystallographic Data
A thorough search of open-access crystallographic databases did not yield a publicly available

Crystallographic Information File (CIF) for lactamide. Therefore, detailed information on the

crystal system, space group, and precise unit cell dimensions cannot be provided at this time.

The determination of these parameters would require single-crystal X-ray diffraction analysis.
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Spectroscopic Properties
Infrared (IR) Spectroscopy
The infrared spectrum of lactamide exhibits characteristic absorption bands for its functional

groups. The primary amide group gives rise to a strong absorption band, known as the Amide I

band, in the region of 1665±30 cm⁻¹.[5] Another characteristic band for primary amides is the

Amide II band, which is due to N-H bending, and appears around 1620±30 cm⁻¹.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy are essential for confirming the molecular

structure of lactamide. The expected chemical shifts are influenced by the solvent used for

analysis. A generalized interpretation of the ¹H NMR spectrum would show signals

corresponding to the methyl (CH₃), hydroxyl (OH), methine (CH), and amide (NH₂) protons.

Biological Activity and Signaling Pathways
Extensive searches of the scientific literature did not reveal any established biological signaling

pathways directly involving lactamide. It is crucial to distinguish lactamide from its parent

molecule, lactic acid, and its conjugate base, lactate. Lactate is a well-documented signaling

molecule with its own receptors (e.g., GPR81) and intricate roles in metabolism, immune

regulation, and cancer biology.[6][7][8] The presence of the amide group in lactamide
significantly alters its chemical and biological properties compared to the carboxylic acid group

in lactic acid. Therefore, the signaling pathways of lactate should not be attributed to

lactamide.

Lactamide is, however, utilized in biochemical research to study enzyme activity and protein

interactions.[1]

Experimental Protocols
The following sections outline generalized experimental protocols for the characterization of

crystalline lactamide.

Workflow for Physical Characterization of a Crystalline
Solid
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A logical workflow for the physical characterization of a crystalline solid.

Melting Point Determination
Objective: To determine the melting point range of crystalline lactamide.

Apparatus: Capillary melting point apparatus, capillary tubes, thermometer, and a small amount

of finely powdered lactamide.

Procedure:

A small amount of dry, crystalline lactamide is finely powdered.

A capillary tube is packed with the powdered sample to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has melted is recorded as the end of the melting

range.

Differential Scanning Calorimetry (DSC)
Objective: To study the thermal transitions of lactamide, including its melting point and any

polymorphic transitions.

Apparatus: A differential scanning calorimeter, aluminum pans and lids, and a small, accurately

weighed sample of lactamide.

Procedure:

A small amount of lactamide (typically 1-5 mg) is accurately weighed into an aluminum DSC

pan.
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The pan is hermetically sealed with a lid.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

The heat flow to the sample is monitored as a function of temperature.

Endothermic and exothermic events, such as melting, are recorded as peaks in the DSC

thermogram.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of lactamide.

Apparatus: A thermogravimetric analyzer, a sample pan (e.g., platinum or alumina), and an

accurately weighed sample of lactamide.

Procedure:

A small amount of lactamide (typically 5-10 mg) is accurately weighed into a tared TGA

sample pan.

The pan is placed on the TGA balance.

The sample is heated at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

The mass of the sample is continuously monitored as a function of temperature.

The resulting TGA curve plots the percentage of weight loss versus temperature, indicating

the temperatures at which decomposition occurs.

Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of lactamide to identify its functional groups.
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Apparatus: A Fourier-transform infrared (FTIR) spectrometer, potassium bromide (KBr) powder

(for solid-state pellets), or an ATR (Attenuated Total Reflectance) accessory.

Procedure (KBr Pellet Method):

A small amount of dry lactamide (1-2 mg) is mixed with approximately 100-200 mg of dry

KBr powder in an agate mortar and pestle.

The mixture is finely ground to a uniform powder.

The powdered mixture is placed into a pellet press and compressed under high pressure to

form a transparent or translucent pellet.

The KBr pellet is placed in the sample holder of the FTIR spectrometer.

The infrared spectrum is recorded over a suitable wavelength range (e.g., 4000-400 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra of lactamide for structural elucidation.

Apparatus: An NMR spectrometer, NMR tubes, and a suitable deuterated solvent (e.g., DMSO-

d₆, D₂O).

Procedure:

A small amount of lactamide is dissolved in a deuterated solvent in an NMR tube.

The NMR tube is placed in the spectrometer's probe.

The magnetic field is shimmed to achieve homogeneity.

The ¹H and ¹³C NMR spectra are acquired using appropriate pulse sequences and

acquisition parameters.

The resulting spectra are processed (Fourier transform, phase correction, and baseline

correction) and analyzed.
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Logical Relationships in Spectroscopic and Thermal
Analysis

Crystalline Lactamide Sample

Spectroscopic Analysis Thermal Analysis

Data Interpretation & Correlation
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Interrelation of analytical techniques for lactamide characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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